4-nitrophenyl diphenylcarbamate

• IUPAC Name: (4-nitrophenyl) N,N-diphenylcarbamate
• InChI: InChI=1S/C19H14N2O4/c22-19(25-18-13-11-17(12-14-18)21(23)24)20(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14H
• InChI Key: UBDCLDPYYYFHOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)OC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H14N2O4
• Molecular Weight: 334.3 g/mol

Description

4-nitrophenyl diphenylcarbamate, also known as NPC, is a chemical compound that has been extensively studied for its various properties and applications. It is a colorless, crystalline powder that is soluble in organic solvents and has a molecular weight of 324.33 g/mol. NPC is widely used in scientific research as a substrate for various enzymes and as a tool for studying enzyme kinetics.

Mechanism of Action

Target of Action

Related compounds such as 4-nitrophenyl phosphate have been found to interact with enzymes like low molecular weight phosphotyrosine protein phosphatase and dual specificity protein phosphatase 23 .

Mode of Action

It’s worth noting that carbamates are known to exhibit a wide range of biological activities, including antimicrobial and antioxidant effects . They function by forming reversible bonds with their target enzymes, which can lead to the inhibition of the enzyme’s activity .

Biochemical Pathways

This process involves the conversion of 4-nitrophenol to 4-aminophenol, which can affect various biochemical pathways .

Result of Action

The reduction of related compounds like 4-nitrophenol can be monitored spectroscopically, as the hydrolysis yields 4-nitrophenol, a bright yellow compound with an optical readout at 413 nm .

Action Environment

The action of 4-nitrophenyl diphenylcarbamate can be influenced by various environmental factors. For instance, the catalytic reduction of 4-nitrophenol, a related compound, is known to be influenced by the presence of nanostructured materials . The size and structure of these materials can affect the catalytic activity .

Biochemical Analysis

Biochemical Properties

4-Nitrophenyl diphenylcarbamate has been found to exhibit promising antibacterial and antifungal activities . It interacts with various biomolecules, including enzymes and proteins, to exert its effects . The nature of these interactions is largely due to the compound’s structure, which allows it to bind to these biomolecules and influence their function .

Cellular Effects

The effects of this compound on cells are significant. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . Its antimicrobial activity, for instance, can be attributed to its ability to interfere with the normal functioning of bacterial and fungal cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . Its antimicrobial and antifungal activities, for example, are likely due to its ability to inhibit essential enzymes in these organisms .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time . This includes information on the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways . It interacts with enzymes or cofactors, and can affect metabolic flux or metabolite levels .

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve interactions with transporters or binding proteins . It can also affect its localization or accumulation .

Subcellular Localization

This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .